Cas no 123762-07-2 (Benzyl 3-hydroxycyclohexanecarboxylate)
123762-07-2 structure
Product Name:Benzyl 3-hydroxycyclohexanecarboxylate
CAS No:123762-07-2
MF:C14H18O3
MW:234.290924549103
CID:2125934
PubChem ID:14296104
Update Time:2024-03-01
Benzyl 3-hydroxycyclohexanecarboxylate Chemical and Physical Properties
Names and Identifiers
-
- benzyl 3-hydroxycyclohexanecarboxylate
- NEAMXHCILVUVBV-UHFFFAOYSA-N
- Cyclohexanecarboxylic acid, 3-hydroxy-, phenylmethyl ester
- Benzyl 3-hydroxycyclohexanecarboxylate
-
- Inchi: 1S/C14H18O3/c15-13-8-4-7-12(9-13)14(16)17-10-11-5-2-1-3-6-11/h1-3,5-6,12-13,15H,4,7-10H2
- InChI Key: NEAMXHCILVUVBV-UHFFFAOYSA-N
- SMILES: OC1CCCC(C(=O)OCC2C=CC=CC=2)C1
Computed Properties
- Exact Mass: 234.125594432g/mol
- Monoisotopic Mass: 234.125594432g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 17
- Rotatable Bond Count: 4
- Complexity: 246
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.2
- Topological Polar Surface Area: 46.5
Benzyl 3-hydroxycyclohexanecarboxylate Related Literature
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Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
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J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
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Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
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Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
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